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Compound of Interest

2-Phenyl-1H-indole-3-
Compound Name:
carbaldehyde

cat. No.: B1208662

An In-depth Guide to the Molecular Weight of 2-Phenyl-1H-indole-3-carbaldehyde

This technical guide provides a detailed breakdown of the molecular weight of 2-Phenyl-1H-
indole-3-carbaldehyde, a significant compound in synthetic chemistry and drug discovery. The
information is intended for researchers, scientists, and professionals in the field of drug
development.

Molecular Formula

The chemical formula for 2-Phenyl-1H-indole-3-carbaldehyde is C1sH11NO.[1][2][3] This
formula indicates that each molecule is composed of 15 carbon atoms, 11 hydrogen atoms,
one nitrogen atom, and one oxygen atom.

Atomic Weights of Constituent Elements

The calculation of the molecular weight is based on the atomic weights of each constituent
element. The standard atomic weights are provided in the table below.
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Element Symbol Atomic Weight ( g/mol )
Carbon C ~12.011[4][5][6]

Hydrogen H ~1.008[7][8][9][10]
Nitrogen N ~14.007[11][12][13][14]
Oxygen o) ~15.999[15][16][17][18][19]

Molecular Weight Calculation

The molecular weight is the sum of the atomic weights of all atoms in the molecule. The
calculation for 2-Phenyl-1H-indole-3-carbaldehyde is as follows:

Carbon: 15 atoms x 12.011 g/mol = 180.165 g/mol

Hydrogen: 11 atoms x 1.008 g/mol = 11.088 g/mol

Nitrogen: 1 atom x 14.007 g/mol = 14.007 g/mol

Oxygen: 1 atom x 15.999 g/mol = 15.999 g/mol
Total Molecular Weight = 180.165 + 11.088 + 14.007 + 15.999 = 221.259 g/mol

This calculated value is consistent with the published molecular weight of approximately 221.25
g/mol to 221.26 g/mol .[1][2][20]

Summary of Molecular Weight Data

Parameter Value

Molecular Formula C15H11NO

Calculated Molecular Weight 221.259 g/mol

Published Molecular Weight ~221.25 - 221.26 g/mol [1][2][20]

Visualization of Molecular Weight Calculation
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The following diagram illustrates the logical flow of the molecular weight calculation from the
molecular formula and atomic weights.

Contribution from Nitrogen
1*14.007 = 14.007
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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